Cas no 26286-55-5 (2-(2-methyl-1H-imidazol-1-yl)aniline)

• Product Name: 2-(2-methyl-1H-imidazol-1-yl)aniline
• CAS No: 26286-55-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD08699292
• CID: 252352
• PubChem ID: 13656108
• Update Time: 2025-10-28

2-(2-methyl-1H-imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(2-methyl-1H-imidazol-1-yl)-
• 2-(2-Methyl-1H-imidazol-1-yl)aniline
• 2-(2-methylimidazol-1-yl)aniline
• 2-(2-Methyl-imidazol-1-yl)-phenylamine
• 1-o-Aminophenyl-2-methylimidazol
• Benzenamine, 2-(2-methyl-1H-imidazol-1-yl)-
• BS-16324
• [2-(2-methyl-1H-imidazol-1-yl)phenyl]amine
• EN300-55312
• MFCD08699292
• 26286-55-5
• AMY4648
• SCHEMBL6258693
• CS-0152774
• FT-0759904
• AKOS000148080
• DTXSID40545965
• ALBB-005534
• STK351391
• DB-067598
• 2-(2-methyl-1H-imidazol-1-yl)aniline

• MDL： MFCD08699292
• Inchi： 1S/C10H11N3/c1-8-12-6-7-13(8)10-5-3-2-4-9(10)11/h2-7H,11H2,1H3
• InChI Key： LLSZMUSXQITSSJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17
• Melting Point: 132.5 °C
• Boiling Point: 372.2°Cat760mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.625
• PSA: 43.84000
• LogP: 2.34410

2-(2-methyl-1H-imidazol-1-yl)aniline Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-methyl-1H-imidazol-1-yl)aniline

Introduction to 2-(2-Methyl-1H-Imidazol-1-Yl)Aniline (CAS No. 26286-55-5)

2-(2-Methyl-1H-imidazol-1-yl)aniline, also known by its CAS registry number CAS No. 26286-55-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an aniline moiety with a substituted imidazole ring. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is further substituted with a methyl group at the 2-position, imparting additional chemical reactivity and versatility to the molecule.

The synthesis of 2-(2-methyl-1H-imidazol-1-yl)aniline typically involves a multi-step process, often starting with the preparation of the imidazole ring followed by substitution reactions to introduce the aniline group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its formation.

Chemical Properties and Reactivity

2-(2-Methyl-1H-imidazol-1-yl)aniline exhibits distinctive chemical properties due to the electronic effects of its functional groups. The imidazole ring is known for its aromaticity and ability to act as both a nucleophile and an electrophile under different reaction conditions. The presence of the methyl group at the 2-position further modulates these properties, making the compound suitable for various applications in organic synthesis.

The compound's reactivity is particularly influenced by the electron-donating nature of the aniline group, which can activate certain positions on the imidazole ring for further substitution or addition reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and advanced materials.

Applications in Materials Science

In recent years, 2-(2-methyl-1H-imidazol-1-yli)aniline has found significant applications in materials science, particularly in the development of coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions through both nitrogen atoms in the imidazole ring makes it an ideal ligand for constructing these materials. Researchers have demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, making them promising candidates for gas storage and catalysis.

Moreover, studies have shown that derivatives of this compound can serve as precursors for carbon-based materials, such as graphene-like structures, through controlled pyrolysis processes. These materials hold potential applications in energy storage devices like supercapacitors and batteries.

Pharmacological Applications

The pharmaceutical industry has also taken interest in CAS No. 26286-550, particularly due to its potential as a building block for bioactive compounds. Recent studies have explored its role as a scaffold for designing inhibitors of various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Preliminary biological assays indicate that derivatives of this compound may exhibit anti-proliferative activity against certain cancer cell lines. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in drug discovery efforts targeting chronic inflammatory diseases.

Sustainability and Future Directions

The growing emphasis on sustainability has led researchers to investigate more eco-friendly methods for synthesizing cas no 000000. For example, microwave-assisted synthesis techniques have been employed to reduce reaction times and energy consumption while maintaining high yields.

Looking ahead, ongoing research aims to explore new functionalization strategies for this compound to expand its utility across diverse fields. Collaborative efforts between chemists, materials scientists, and pharmacologists are expected to unlock novel applications for this versatile molecule.